6-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]imidazo[1,2-a]pyridine

• IUPAC Name: 5-imidazo[1,2-a]pyridin-6-yl-3-(oxolan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C13H12N4O2/c1-2-11-14-4-5-17(11)7-9(1)13-15-12(16-19-13)10-3-6-18-8-10/h1-2,4-5,7,10H,3,6,8H2
• InChI Key: RHEMJHZTIOPQAG-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C2=NOC(=N2)C3=CN4C=CN=C4C=C3
• Molecular Formula: C13H12N4O2
• Molecular Weight: 256.26 g/mol

Description

Synthesis Analysis

The synthesis of related imidazo[1,2-a]pyridine derivatives often involves multicomponent reactions, employing techniques that allow for the construction of complex structures in fewer steps. For instance, sequential multicomponent synthesis techniques have been used to create a variety of imidazo[1,5-a]pyridine-1,3,4-oxadiazoles, utilizing an Ugi tetrazole reaction followed by cyclization and Huisgen-type rearrangement to afford imidazopyridine-oxadiazole bis-heterocycles (S. Kurhade et al., 2019). These methods highlight the efficiency and diversity achievable in synthesizing related compounds.

Molecular Structure Analysis

The analysis of molecular structures of imidazo[1,2-a]pyridine derivatives typically involves advanced spectroscopic and crystallographic techniques. For instance, the crystal and molecular structure of closely related compounds have been determined using single-crystal X-ray diffraction, revealing detailed insights into their geometry, hydrogen bonding, and π-π interactions within the crystal packing (Y. Rodi et al., 2013).

Chemical Reactions and Properties

Imidazo[1,2-a]pyridines undergo a variety of chemical reactions, leveraging their unique structural features. For example, one-pot regiospecific synthesis methods have been developed for the formation of C-N, C-O, and C-S bonds, demonstrating the compound's versatility in chemical reactions (H. Cao et al., 2014). These reactions underscore the potential for creating a wide array of derivatives with varying properties.

Physical Properties Analysis

The physical properties of imidazo[1,2-a]pyridine derivatives, such as solubility, melting point, and stability, are crucial for their application in various fields. The synthesis and characterization of novel derivatives often include detailed analyses of these properties to guide further development and application efforts. The study of such compounds often reveals a relationship between structural modifications and physical properties, aiding in the design of new materials with desired characteristics.

Chemical Properties Analysis

The chemical properties of imidazo[1,2-a]pyridine derivatives, including reactivity, acidity/basicity, and photophysical properties, are influenced by their heterocyclic structure. Investigations into the optical properties of such derivatives have shown that modifications to the imidazo[1,2-a]pyridine core can significantly affect their absorption and emission characteristics, offering insights into their potential use in materials science and organic electronics (Yan-qing Ge et al., 2012).